Cas no 746651-99-0 (4-CHLORO-3',5'-DIFLUOROBENZOPHENONE)

4-Chloro-3',5'-difluorobenzophenone is a versatile compound with distinct structural features. Its unique 4-chloro and 3',5'-difluoro substituents confer enhanced stability and reactivity. This compound is particularly sought after in organic synthesis for its ability to facilitate aromatic substitutions and cross-coupling reactions, making it a valuable tool in the synthesis of complex molecules.

4-CHLORO-3',5'-DIFLUOROBENZOPHENONE structure

746651-99-0 structure

Product Name:4-CHLORO-3',5'-DIFLUOROBENZOPHENONE

CAS No:746651-99-0

MF:C₁₃H₇ClF₂O

MW:252.643889665604

CID:979729

PubChem ID:2757458

Update Time:2025-07-23

4-CHLORO-3',5'-DIFLUOROBENZOPHENONE Chemical and Physical Properties

Names and Identifiers

- 4-CHLORO-3',5'-DIFLUOROBENZOPHENONE
- (4-chlorophenyl)-(3,5-difluorophenyl)methanone
- (4-chlorophenyl)(3,5-difluorophenyl)methanone
- PC2596
- DTXSID40373907
- MFCD01319935
- (4-Chloro-phenyl)-(3,5-difluoro-phenyl)-methanone
- AKOS005945474
- 746651-99-0
- MDL： MFCD01319935
- Inchi： 1S/C13H7ClF2O/c14-10-3-1-8(2-4-10)13(17)9-5-11(15)7-12(16)6-9/h1-7H
- InChI Key： WNZQWKGLJKSJDI-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C(C1C=C(C=C(C=1)F)F)=O

Computed Properties

Exact Mass: 252.01500
Monoisotopic Mass: 252.0153489g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 267
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 17.1Å²

Experimental Properties

PSA: 17.07000
LogP: 3.84920

4-CHLORO-3',5'-DIFLUOROBENZOPHENONE Security Information

Hazard Statement： Irritant
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36/37/39
Hazardous Material Identification：
Safety Term：26-36/37/39
Risk Phrases：R36/37/38

4-CHLORO-3',5'-DIFLUOROBENZOPHENONE Pricemore >>

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